Cas no 330158-56-0 (<br>(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e)

• Product Name: <br>(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e
• CAS No: 330158-56-0
• MF: C₁₇H₁₀ClF₃N₂O₂
• MW: 366.721713542938
• CID: 3153343
• PubChem ID: 997873
• Update Time: 2025-06-07

<br>(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e Chemical and Physical Properties

Names and Identifiers

• <br>(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e
• SR-01000423311-1
• AKOS001608952
• 2-[2-chloro-5-(trifluoromethyl)phenyl]iminochromene-3-carboxamide
• 2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• (2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• SR-01000423311
• AK-968/15361666
• STL174593
• 330158-56-0

• Inchi： 1S/C17H10ClF3N2O2/c18-12-6-5-10(17(19,20)21)8-13(12)23-16-11(15(22)24)7-9-3-1-2-4-14(9)25-16/h1-8H,(H2,22,24)/b23-16-
• InChI Key： PALZFKLEBJYOBG-KQWNVCNZSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1/N=C1/C(C(N)=O)=CC2C=CC=CC=2O/1

Computed Properties

• Exact Mass: 366.0382897Da
• Monoisotopic Mass: 366.0382897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.7Ų

Additional information on <br>(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e

Compound CAS No. 330158-56-0: (2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide

The compound with CAS No. 330158-56-0, named (2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds containing a benzopyran skeleton. The presence of the imino group and the trifluoromethyl substituent introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and neuroprotective agents. The (2Z)-configuration of this compound plays a crucial role in determining its biological activity, as stereochemistry often influences molecular interactions with biological targets. The chloro and trifluoromethyl substituents further enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the chromene skeleton followed by functionalization with the imino group. Researchers have explored various methodologies to optimize the synthesis, including microwave-assisted reactions and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of the manufacturing process.

In terms of physical properties, (2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide exhibits a high degree of solubility in organic solvents, which is advantageous for its use in analytical techniques such as high-performance liquid chromatography (HPLC). Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Biological evaluations have demonstrated that this compound possesses potent antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a valuable ingredient in cosmetic formulations aimed at combating oxidative stress and skin aging. Furthermore, preliminary studies suggest that it may exhibit selective cytotoxicity against cancer cells, opening new avenues for anticancer drug development.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with key enzymes involved in inflammatory pathways, providing insights into its mechanism of action. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex molecules like (2Z)-chromene derivatives.

In conclusion, CAS No. 330158-56-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications.